Cas no 1190319-37-9 (4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1190319-37-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD12963347
• CID: 4562351
• PubChem ID: 53412829
• Update Time: 2025-06-08

4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• 4-BROMO-6-AZAINDOLE-3-CARBOXYLIC ACID
• 1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid, 4-bromo-
• 1190319-37-9
• P20053
• 4-bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylicacid
• BS-42714
• SY321323
• CS-0184770
• MFCD12963347
• PB39788
• 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

• MDL： MFCD12963347
• Inchi： 1S/C8H5BrN2O2/c9-5-2-10-3-6-7(5)4(1-11-6)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： WAMHBVSIFGETND-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(C(=O)O)=CN2

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 497.5±40.0 °C at 760 mmHg
• Flash Point: 254.7±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

Recent Advances in the Application of 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS: 1190319-37-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS: 1190319-37-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The bromo-substituted pyrrolopyridine scaffold offers unique reactivity, making it a valuable building block for the development of novel pharmaceuticals.

Recent studies have highlighted the role of 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid in the design of selective kinase inhibitors. Kinases are critical targets in oncology, inflammation, and neurodegenerative diseases, and the ability to modulate their activity with high specificity is a major focus of current research. The bromo group at the 4-position of the pyrrolopyridine ring allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

One notable application of this compound is in the synthesis of JAK (Janus kinase) inhibitors, which are used to treat autoimmune diseases such as rheumatoid arthritis and psoriasis. Researchers have utilized 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid as a precursor to develop analogs with improved pharmacokinetic properties. For instance, a 2023 study demonstrated that derivatives of this compound exhibited potent inhibition of JAK1 and JAK3, with IC50 values in the low nanomolar range, while maintaining favorable safety profiles in preclinical models.

In addition to its role in kinase inhibitor development, 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has been explored as a scaffold for the design of antiviral agents. Recent efforts have focused on its incorporation into molecules targeting viral proteases and polymerases. A 2022 publication reported the synthesis of a series of compounds derived from this scaffold, which showed promising activity against SARS-CoV-2 main protease (Mpro), a key enzyme in the viral replication cycle. These findings underscore the potential of this compound in addressing emerging infectious diseases.

The synthetic accessibility of 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid further enhances its appeal as a research tool. Recent advancements in synthetic methodologies have enabled the efficient large-scale production of this compound, facilitating its use in high-throughput screening campaigns and structure-activity relationship (SAR) studies. For example, a 2023 report detailed a novel one-pot synthesis route that significantly reduces production costs while maintaining high purity and yield.

Looking ahead, the versatility of 4-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid positions it as a cornerstone in the development of next-generation therapeutics. Ongoing research is exploring its application in targeted protein degradation (e.g., PROTACs) and covalent inhibitor design, where its reactive bromo group can be leveraged for selective modification of biological targets. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly prominent role in bridging the gap between small-molecule discovery and clinical translation.